3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)propanamide
• InChI: InChI=1S/C20H22BrNO2/c21-18-9-5-4-6-15(18)10-13-19(23)22-14-20(24,17-11-12-17)16-7-2-1-3-8-16/h1-9,17,24H,10-14H2,(H,22,23)
• InChI Key: YQPLQYKXGOLGLG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)CCC2=CC=CC=C2Br)(C3=CC=CC=C3)O
• Molecular Formula: C20H22BrNO2
• Molecular Weight: 388.3 g/mol

Description

3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)propanamide is a chemical compound that belongs to the class of amides. It is commonly known as Bromocriptine, which is a medication used to treat various medical conditions such as Parkinson's disease, acromegaly, and hyperprolactinemia. Bromocriptine has been widely used in the medical field due to its unique properties and mechanism of action.

Scientific Research Applications

Asymmetric Synthesis and Chemical Properties

An efficient asymmetric synthesis of grenadamide, a natural product containing cyclopropane, employed a chiral auxiliary for asymmetric synthesis, highlighting the importance of 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)propanamide in preparing complex organic compounds (R. Green et al., 2005). This study exemplifies the compound's utility in organic synthesis, especially in introducing chirality and cyclopropane rings into target molecules.

Applications in Drug Development

The compound has been implicated in the synthesis and radiolabelling of ipratropium and tiotropium, widely used in the treatment of chronic obstructive pulmonary disease (COPD) and asthma. The study on the synthesis and radiolabelling of these drugs emphasizes the role of 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)propanamide in developing and studying inhaled drug deposition (F. Issa et al., 2006).

Exploring Chemical Reactivity and Binding

Another aspect of scientific research involving this compound is its role in studying chemical reactivity and binding mechanisms. For instance, its structural analogs have been explored for understanding the dynamics of molecular interactions, especially in the context of developing selective androgen receptor modulators (SARMs) for treating androgen-dependent diseases (Di Wu et al., 2006). This highlights the compound's potential in medicinal chemistry and drug design.

Investigating Molecular Structures and Functions

The molecular structure of 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, a derivative related to 3-(2-bromophenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)propanamide, has been extensively analyzed to understand its fluorescence properties and potential applications in polymer chemistry (Ihor Kulai et al., 2016). This underscores the compound's relevance in materials science, particularly in developing new photonic and electronic materials.